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Sergolexole Sergolexole
Brand Name: Vulcanchem
CAS No.: 108674-86-8
VCID: VC0034069
InChI: InChI=1S/C26H36N2O3/c1-16(2)28-15-17-13-24-22(21-6-5-7-23(28)25(17)21)12-18(14-27(24)3)26(29)31-20-10-8-19(30-4)9-11-20/h5-7,15-16,18-20,22,24H,8-14H2,1-4H3/t18-,19?,20?,22-,24-/m1/s1
SMILES: CC(C)N1C=C2CC3C(CC(CN3C)C(=O)OC4CCC(CC4)OC)C5=C2C1=CC=C5
Molecular Formula: C26H36N2O3
Molecular Weight: 424.6 g/mol

Sergolexole

CAS No.: 108674-86-8

Main Products

VCID: VC0034069

Molecular Formula: C26H36N2O3

Molecular Weight: 424.6 g/mol

Sergolexole - 108674-86-8

CAS No. 108674-86-8
Product Name Sergolexole
Molecular Formula C26H36N2O3
Molecular Weight 424.6 g/mol
IUPAC Name (4-methoxycyclohexyl) (6aR,9R,10aR)-7-methyl-4-propan-2-yl-6,6a,8,9,10,10a-hexahydroindolo[4,3-fg]quinoline-9-carboxylate
Standard InChI InChI=1S/C26H36N2O3/c1-16(2)28-15-17-13-24-22(21-6-5-7-23(28)25(17)21)12-18(14-27(24)3)26(29)31-20-10-8-19(30-4)9-11-20/h5-7,15-16,18-20,22,24H,8-14H2,1-4H3/t18-,19?,20?,22-,24-/m1/s1
Standard InChIKey RJBJIKXTJIZONR-FTNAIZGWSA-N
Isomeric SMILES CC(C)N1C=C2C[C@@H]3[C@H](C[C@H](CN3C)C(=O)OC4CCC(CC4)OC)C5=C2C1=CC=C5
SMILES CC(C)N1C=C2CC3C(CC(CN3C)C(=O)OC4CCC(CC4)OC)C5=C2C1=CC=C5
Canonical SMILES CC(C)N1C=C2CC3C(CC(CN3C)C(=O)OC4CCC(CC4)OC)C5=C2C1=CC=C5
Synonyms 6-methyl-1-(1-methylethyl)ergoline-8-carboxylic acid, 4-methoxycyclohexyl ester
LY 281067
LY281067
sergolexole
PubChem Compound 60262
Last Modified Dec 23 2021
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